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Compound of Interest

Compound Name: ML204 hydrochloride

Cat. No.: B609123 Get Quote

For Researchers, Scientists, and Drug Development Professionals

ML204, a potent and selective inhibitor of TRPC4 and TRPC5 channels, is a valuable tool in

pharmacological research. However, its hydrochloride salt can present solubility challenges that

may impact experimental outcomes. This technical support center provides a comprehensive

guide to understanding and overcoming these issues, ensuring the effective application of

ML204 hydrochloride in your research.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of ML204 hydrochloride in common solvents?

A1: ML204 hydrochloride exhibits significantly different solubility profiles in aqueous and

organic solvents. It is highly soluble in water, but its solubility in commonly used organic

solvents like DMSO can be lower and variable. Refer to the data summary table below for

specific values.

Q2: I'm observing precipitation when diluting my ML204 hydrochloride stock solution from

DMSO into an aqueous buffer. What is happening?

A2: This is a common issue known as "salting out." While ML204 as the free base has some

solubility in DMSO, the hydrochloride salt is much more soluble in aqueous solutions. When a

concentrated DMSO stock is diluted into a buffer, the solubility of the compound can decrease,
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leading to precipitation. It is often preferable to prepare aqueous stock solutions of the

hydrochloride salt directly.

Q3: My ML204 hydrochloride powder is not dissolving well in water, even though it's reported

to be water-soluble. What should I do?

A3: Several factors can influence the dissolution rate. Ensure you are using a sufficient volume

of water and that the solution is being adequately mixed. Gentle warming (to no more than

37°C) and brief sonication can aid in dissolution. If the problem persists, verify the quality and

purity of your compound.

Q4: How should I prepare ML204 for in vivo studies?

A4: Due to potential solubility and bioavailability issues, a specific formulation is often required

for in vivo administration. A commonly used vehicle is a mixture of 10% DMSO, 40% PEG300,

5% Tween 80, and 45% saline.[1] Sonication is recommended to ensure a homogenous

suspension.[1]

Q5: What is the stability of ML204 hydrochloride in solution?

A5: Stock solutions of ML204 in DMSO should be stored at -80°C for long-term stability (up to 6

months or a year) or at -20°C for shorter periods (up to 1 month).[2][3] It is highly

recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles, which can

degrade the compound.
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Compound
Form

Solvent
Reported
Solubility

Concentration
(mM)

Conditions

ML204

Hydrochloride
Water ≥ 30 mg/mL[2][4] 114.16 mM -

ML204 (Free

Base)
DMSO 5 mg/mL[5][6] 22.09 mM Warmed[5][6]

ML204 (Free

Base)
DMSO 22.63 mg/mL 100 mM -

ML204 (Free

Base)
DMSO 55 mg/mL[1] 243.02 mM

Sonication

Recommended[1

]

ML204 (Free

Base)
1 eq. HCl 5.66 mg/mL 25 mM Gentle Warming

ML204 (In Vivo

Formulation)

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline

2 mg/mL[1] 8.84 mM

Sonication

Recommended[1

]
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Issue Possible Cause Recommended Solution

Precipitation upon dilution of

DMSO stock in aqueous buffer

Low aqueous solubility of the

free base form. "Salting out"

effect.

Prepare a fresh stock solution

of ML204 hydrochloride

directly in water or your

aqueous experimental buffer.

Cloudy or precipitated solution

in DMSO

Exceeded solubility limit.

Compound may be the free

base which has lower DMSO

solubility than some reports

suggest.

Warm the solution gently (e.g.,

37°C water bath). Use

sonication to aid dissolution. If

precipitation persists, the

solution is likely

supersaturated; dilute to a

lower concentration.

Difficulty dissolving ML204

hydrochloride in water

Insufficient mixing or low

temperature.

Vortex thoroughly. Gentle

warming and brief sonication

can be effective. Ensure the

pH of the water has not been

altered.

Inconsistent experimental

results

Compound degradation or

inaccurate concentration due

to precipitation.

Prepare fresh stock solutions.

Aliquot stocks to avoid freeze-

thaw cycles. Centrifuge

solutions before use and use

the supernatant if minor

precipitation is observed.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock Solution of ML204 Hydrochloride

Weighing: Accurately weigh out the desired amount of ML204 hydrochloride powder

(Molecular Weight: 262.78 g/mol ). For 1 mL of a 10 mM solution, you will need 2.63 mg.

Dissolution: Add the appropriate volume of sterile, deionized water to the powder.

Mixing: Vortex the solution vigorously for 1-2 minutes.
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Aiding Solubilization (if necessary): If the compound does not fully dissolve, place the tube in

a 37°C water bath for 5-10 minutes, followed by brief sonication (1-2 minutes) in an

ultrasonic bath.

Sterilization (Optional): If required for your experiment, filter the solution through a 0.22 µm

sterile filter.

Storage: Store the stock solution in aliquots at -20°C for short-term use (up to 1 month) or

-80°C for long-term storage (up to 6 months).

Protocol 2: Preparation of ML204 for In Vivo Administration

Prepare the Vehicle: In a sterile container, prepare the vehicle by mixing 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% sterile saline. For example, to prepare 10 mL of vehicle,

mix 1 mL DMSO, 4 mL PEG300, 0.5 mL Tween 80, and 4.5 mL saline.

Weigh Compound: Weigh the required amount of ML204 (free base or hydrochloride salt).

Initial Dissolution: Add the weighed compound to the DMSO portion of the vehicle first and

mix well.

Sequential Addition: Gradually add the PEG300, followed by the Tween 80, mixing

thoroughly after each addition. Finally, add the saline and mix until the solution is

homogenous.

Sonication: Sonicate the final formulation to ensure a uniform suspension.

Administration: Administer the freshly prepared formulation to the animals as per your

experimental protocol.
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Caption: Troubleshooting workflow for ML204 hydrochloride solubility issues.
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Caption: Simplified signaling pathway of TRPC4/5 channel activation and inhibition by ML204.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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